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Get Quote

Parameter Specification

Molecular Weight 299.35 g/mol [1]

Solubility in DMSO 12.5 mg/mL (or 41.76 mM) [1]

Recommended Stock
Concentration

10 mM (prepared from solid) [1]

Stock Solution Appearance Clear solution [1]

Critical Note Hygroscopic DMSO significantly impacts solubility; use newly
opened DMSO [1]

Step-by-Step Experimental Protocols

Protocol 1: Preparing a 10 mM Stock Solution in DMSO

This is the standard method for creating a concentrated stock solution for cellular assays [1].

Calculation: Weigh 2.99 mg of Frentizole solid.
Dissolution: Transfer the compound to a 1 mL volumetric vial. Add anhydrous DMSO to bring the

final volume to 1 mL. Note: Use newly opened, anhydrous DMSO to minimize water absorption,
which can negatively impact solubility [1].
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Mixing: Vortex or gently agitate the mixture until the solid is fully dissolved, yielding a clear solution. If

needed, briefly use a sonicating water bath to aid dissolution.
Aliquoting: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw

cycles.
Storage: Store aliquots at -20°C for up to one year or at -80°C for up to two years [1].

Protocol 2: Preparing an In Vivo Dosing Solution (1.25 mg/mL)

This protocol creates a solution suitable for animal studies using a DMSO/corn oil mixture [1].

Stock Solution: First, prepare the 12.5 mg/mL DMSO stock solution as described in Protocol 1.

Dilution: In a new vial, add 100 µL of the 12.5 mg/mL DMSO stock.
Mixing with Vehicle: Add 900 µL of corn oil to the vial.

Homogenization: Vortex the mixture thoroughly until a clear, homogeneous solution is obtained. This
yields a 1.25 mg/mL working solution. Please note: This protocol is recommended for short-term in

vivo studies. If the continuous dosing period exceeds half a month, this method should be chosen
with caution [1].

The workflow for preparing these solutions is outlined in the following diagram.
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Frentizole Solution Preparation Workflow
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For Cell Studies Add 900 µL Corn Oil

Click to download full resolution via product page

Troubleshooting Common Solubility Issues

Problem: Precipitation upon dilution. Solid forms after diluting the DMSO stock into an aqueous

buffer.

Solution: Ensure that the final concentration of DMSO in your assay medium does not exceed

0.1-1%. Consider using a vehicle control with the same DMSO concentration. For higher
aqueous solubility, you may need to use a different co-solvent system, like the one described in

Protocol 1 for in vitro use (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) [1].

Problem: Solution appears cloudy. The stock or working solution is not clear.
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Solution: Confirm you are using newly opened, anhydrous DMSO. Hygroscopic DMSO that

has absorbed water from the air can drastically reduce solubility. If cloudiness persists, gently
warm the vial to 37°C and sonicate briefly. Do not heat excessively.

Problem: Loss of activity after storage.

Solution: Adhere strictly to the storage guidelines. Aliquot the stock solution to prevent
repeated freeze-thaw cycles, which can degrade the compound and promote precipitation.

Store at the recommended temperatures of -20°C or -80°C [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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